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Compound of Interest

Compound Name:
Tert-butyl 4-

(aminomethyl)benzoate

Cat. No.: B172258 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of tert-butyl 4-(aminomethyl)benzoate, a key

building block in organic synthesis. It details its chemical and physical properties, outlines a

modern experimental protocol for its synthesis, and illustrates its synthetic pathway. This

molecule serves as a crucial intermediate in the development of pharmaceuticals and

advanced materials.

Core Compound Properties
Tert-butyl 4-(aminomethyl)benzoate is a bifunctional molecule featuring a protected

carboxylic acid (tert-butyl ester) and a primary amine. This structure makes it an invaluable

reagent in peptide synthesis and for introducing a 4-(aminomethyl)benzoyl moiety into larger

molecules. The tert-butyl protecting group is stable under many reaction conditions but can be

readily removed under acidic conditions.

Physicochemical and Spectroscopic Data
The following table summarizes the key quantitative data for tert-butyl 4-
(aminomethyl)benzoate.
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Property Value Reference(s)

IUPAC Name
tert-butyl 4-

(aminomethyl)benzoate

CAS Number 107045-28-3 [1][2][3][4]

Molecular Formula C₁₂H₁₇NO₂ [1][2][3]

Molecular Weight 207.27 g/mol [1][2]

Appearance
Light yellow crystal / Solid-

liquid mixture
[3]

Purity ≥97% [3]

Boiling Point 311.8 ± 25.0 °C at 760 mmHg

Density 1.052 ± 0.06 g/cm³

Storage Conditions 2-8°C, Protect from light [3]

Spectroscopic Data
Conforms to structure (¹³C

NMR, IR, MS)
[3]

Synthesis of Tert-butyl 4-(aminomethyl)benzoate
The synthesis of tert-butyl esters of free amino acids, such as 4-(aminomethyl)benzoic acid,

can be challenging using traditional methods due to the low solubility of amino acids in organic

solvents. A modern and efficient approach utilizes bis(trifluoromethanesulfonyl)imide (Tf₂NH) in

tert-butyl acetate, which acts as both the solvent and the tert-butylating agent.[3][4] This

method enhances the solubility of the amino acid and proceeds rapidly under mild conditions.

[3][4]

Synthesis Pathway
The overall transformation involves the direct esterification of the carboxylic acid group of 4-

(aminomethyl)benzoic acid with a tert-butyl group.
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Reactants Catalyst/Reagent

Product

4-(Aminomethyl)benzoic Acid

Esterification
(0 °C)

tert-Butyl Acetate (Solvent & Reagent) Bis(trifluoromethanesulfonyl)imide (Tf2NH)

Tert-butyl 4-(aminomethyl)benzoate

Tert-butyl 4-(aminomethyl)benzoate

N-Acylation / N-Alkylation
(Amine Modification)

N-Modified Intermediate
(Ester Protected)

Acidic Deprotection
(e.g., TFA)

Final Product with
Free Carboxylic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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